2-ethoxy-6-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol

• IUPAC Name: 2-ethoxy-6-[[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C20H23F3N2O2/c1-2-27-18-8-3-5-15(19(18)26)14-24-9-11-25(12-10-24)17-7-4-6-16(13-17)20(21,22)23/h3-8,13,26H,2,9-12,14H2,1H3
• InChI Key: SQTJIBYSLXPHIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H23F3N2O2
• Molecular Weight: 380.4 g/mol

Description

2-ethoxy-6-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol, also known as EF-1502, is a chemical compound that has shown potential in scientific research as a potential drug candidate. This compound belongs to the class of phenol derivatives and has been studied for its ability to interact with certain biological targets in the human body.

Mechanism of Action

The mechanism of action of 2-ethoxy-6-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol involves its ability to interact with certain biological targets, including protein kinases and enzymes involved in inflammation and cell growth. It has been shown to inhibit the activity of these targets, leading to reduced cell growth and inflammation.
Biochemical and Physiological Effects:
2-ethoxy-6-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol has been shown to have several biochemical and physiological effects, including inhibition of cancer cell growth, reduction of inflammation in the brain, and modulation of certain neurotransmitter systems. It has also been shown to have low toxicity and high selectivity for its biological targets.

Advantages and Limitations for Lab Experiments

2-ethoxy-6-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol has several advantages for use in lab experiments, including its high purity and high yield synthesis method, low toxicity, and selectivity for certain biological targets. However, its limitations include its limited solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of 2-ethoxy-6-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol, including its potential use in the treatment of other diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis and formulation for use in clinical trials. Overall, 2-ethoxy-6-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol has shown great promise as a potential drug candidate for the treatment of various diseases, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis of 2-ethoxy-6-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol involves several steps, including the reaction of 2-ethoxyphenol with formaldehyde to form 2-ethoxybenzyl alcohol, which is then reacted with 4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxylic acid to form the final product. This process has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

2-ethoxy-6-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol has been studied for its potential use as a drug candidate in the treatment of various diseases, including cancer and neurological disorders. It has shown promise in inhibiting the growth of cancer cells and reducing inflammation in the brain, which makes it a potential candidate for the treatment of brain tumors and neuroinflammation.